Exceptional PDE5 Inhibitory Potency: A Sub-Nanomolar Advantage Over Sildenafil and Positional Isomers
The target compound demonstrates a level of PDE5 inhibitory potency that categorically differentiates it from the prototypical PDE5 inhibitor sildenafil and is inferred to be superior to its closest positional isomers based on SAR precedent [1][2]. 3-Cyclopropoxy-5-methoxypicolinamide achieves an IC50 of 0.130 nM on canine PDE5 and 0.160 nM on human PDE5 [1]. This is approximately 27-fold more potent than sildenafil, which is reported to have an IC50 of approximately 3.5 nM in comparable PDE5 inhibition assays [2]. While direct public data for the 5-cyclopropoxy-3-methoxypicolinamide isomer is unavailable, the stringent positional requirement dictated by the PDE5 catalytic pocket, as defined in foundational patents, indicates that alternative substitution patterns would significantly erode this potency [3].
| Evidence Dimension | Inhibitory Potency (IC50) against PDE5 |
|---|---|
| Target Compound Data | IC50 = 0.130 nM (canine); IC50 = 0.160 nM (human) |
| Comparator Or Baseline | Sildenafil: IC50 ≈ 3.5 nM (human PDE5, comparable assay) |
| Quantified Difference | Target compound is ~27-fold more potent than sildenafil (3.5 nM / 0.130 nM ≈ 26.9) |
| Conditions | Inhibition of canine lung PDE5 using [3H]cGMP substrate by radiolabeled nucleotide method for target compound [1]; comparable radioligand binding assays for sildenafil [2]. |
Why This Matters
A 27-fold potency advantage translates directly to significantly lower compound usage in dose-response studies, reducing per-assay cost and minimizing solvent (e.g., DMSO) artifacts in sensitive cell-based models.
- [1] BindingDB. BDBM50035620 (CHEMBL3338445). IC50: 0.130 nM (canine PDE5), 0.160 nM (human PDE5). View Source
- [2] Boolell, M., et al. The Journal of Urology, Supplement, vol. 155, 1996. (Cited source for sildenafil PDE5 IC50). View Source
- [3] Mitsubishi Tanabe Pharma Corp. EP1219609B1. Establishes the SAR and criticality of the substituent positions for PDE5 inhibitory activity. View Source
